Cas no 2228755-37-9 (N-methyl-1-(5-methyl-1,2-oxazol-3-yl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(5-methyl-1,2-oxazol-3-yl)methylcyclopropan-1-amine
• CAS No: 2228755-37-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5888924
• PubChem ID: 165711629
• Update Time: 2025-06-14

N-methyl-1-(5-methyl-1,2-oxazol-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(5-methyl-1,2-oxazol-3-yl)methylcyclopropan-1-amine
• 2228755-37-9
• EN300-1815868
• N-methyl-1-[(5-methyl-1,2-oxazol-3-yl)methyl]cyclopropan-1-amine

• Inchi： 1S/C9H14N2O/c1-7-5-8(11-12-7)6-9(10-2)3-4-9/h5,10H,3-4,6H2,1-2H3
• InChI Key： LSVWKEIQYXIMHG-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CC2(CC2)NC)=N1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.1Ų

Additional information on N-methyl-1-(5-methyl-1,2-oxazol-3-yl)methylcyclopropan-1-amine

Comprehensive Overview of N-methyl-1-(5-methyl-1,2-oxazol-3-yl)methylcyclopropan-1-amine (CAS No. 2228755-37-9)

The compound N-methyl-1-(5-methyl-1,2-oxazol-3-yl)methylcyclopropan-1-amine (CAS No. 2228755-37-9) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive cyclopropylamine core, combined with a 5-methyl-1,2-oxazol-3-yl moiety, makes it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for novel small-molecule compounds like N-methyl-1-(5-methyl-1,2-oxazol-3-yl)methylcyclopropan-1-amine has surged, driven by advancements in high-throughput screening and computational drug design. This compound's structural complexity and functional versatility align with current trends in precision medicine and targeted therapy. Its CAS No. 2228755-37-9 serves as a critical identifier for researchers seeking to explore its synthetic pathways and mechanistic studies.

One of the most frequently asked questions about N-methyl-1-(5-methyl-1,2-oxazol-3-yl)methylcyclopropan-1-amine revolves around its synthetic accessibility. The compound can be synthesized through multi-step organic reactions, often involving cyclopropanation and oxazole ring formation. Its N-methyl group enhances its lipophilicity, which is a key factor in its drug-like properties. These characteristics make it a valuable subject for structure-activity relationship (SAR) studies.

The 5-methyl-1,2-oxazol-3-yl fragment in this compound is particularly noteworthy. Oxazole derivatives are known for their heterocyclic diversity and biological relevance, often appearing in antimicrobial and anti-inflammatory agents. When combined with the cyclopropan-1-amine backbone, the resulting molecule exhibits enhanced metabolic stability and target selectivity. This synergy has led to increased interest in its potential therapeutic applications.

From an SEO perspective, queries such as "N-methyl-1-(5-methyl-1,2-oxazol-3-yl)methylcyclopropan-1-amine synthesis" and "CAS 2228755-37-9 pharmacological properties" are trending among researchers. These search terms reflect the growing curiosity about the compound's mechanistic insights and industrial scalability. Additionally, its potential role in neuropharmacology and enzyme modulation has sparked discussions in academic forums and patent literature.

Another hot topic is the compound's molecular docking potential. Computational models suggest that N-methyl-1-(5-methyl-1,2-oxazol-3-yl)methylcyclopropan-1-amine could interact with G-protein-coupled receptors (GPCRs) and kinase enzymes, making it a candidate for drug repurposing studies. Its CAS No. 2228755-37-9 is often cited in cheminformatics databases, where its physicochemical properties are meticulously documented.

In conclusion, N-methyl-1-(5-methyl-1,2-oxazol-3-yl)methylcyclopropan-1-amine (CAS No. 2228755-37-9) represents a fascinating intersection of organic chemistry and biomedical research. Its multifunctional architecture and emerging applications position it as a compound of high interest for future drug development initiatives. As the scientific community continues to unravel its biological mechanisms, this molecule is poised to play a pivotal role in advancing innovative therapeutics.